(3-Chlorobutan-2-yl)benzene

• Molecular Formula: C10H13Cl
• Molecular Weight: 168.66 g/mol
• IUPAC Name: 3-chlorobutan-2-ylbenzene
• InChI: InChI=1S/C10H13Cl/c1-8(9(2)11)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key: SEUVTFCWARSJQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(C)Cl

Description

(3-Chlorobutan-2-yl)benzene is a chlorinated alkylbenzene derivative characterized by a benzene ring substituted with a butan-2-yl group bearing a chlorine atom at the third carbon of the alkyl chain. Its molecular formula is C₁₀H₁₃Cl, with a molecular weight of 168.66 g/mol. Structurally, the chlorine substituent on the butyl chain distinguishes it from other chlorinated benzenes where halogens are typically attached directly to the aromatic ring. This compound is of interest in organic synthesis and materials science due to the combined steric and electronic effects of the branched alkyl chain and chlorine substituent.

Comparison with Similar Compounds

Key Structural and Functional Differences

The table below compares (3-Chlorobutan-2-yl)benzene with structurally related chlorinated alkylbenzenes:

Compound Name	CAS Number	Molecular Formula	Substituent Position	Key Features
This compound	Not explicitly listed	C₁₀H₁₃Cl	Cl on 3rd carbon of butan-2-yl chain	Branched alkyl chain with Cl; moderate polarity
1-(Butan-2-yl)-2-chlorobenzene	20068-14-8	C₁₀H₁₃Cl	Cl on benzene ring; butan-2-yl on adjacent carbon	Aromatic Cl enhances electrophilic reactivity
1-Chloro-3-phenylpropane	622-37-9	C₉H₁₁Cl	Cl on terminal carbon of propyl chain	Linear alkyl chain; higher volatility

• Reactivity : Chlorine on the alkyl chain (as in this compound) reduces aromatic ring activation compared to ring-substituted chlorobenzenes, making it less reactive in electrophilic substitution but more prone to nucleophilic substitution at the alkyl-Cl site.

Branched vs. Linear Alkylbenzenes

Compounds with branched alkyl chains, such as those listed in (e.g., (1-ethyloctyl)benzene, CAS 4621-36-7), exhibit distinct physicochemical properties compared to this compound:

Property	Branched Alkylbenzenes (e.g., (1-ethyloctyl)benzene)	This compound
Boiling Point	Higher due to increased molecular weight	Likely lower (shorter chain)
Solubility	Lower in polar solvents due to hydrophobicity	Moderate (Cl adds polarity)
Synthetic Applications	Lubricants, surfactants	Specialty organic synthesis

Branched alkylbenzenes are often used in industrial applications requiring thermal stability, whereas chlorinated derivatives like this compound are tailored for functional group transformations .

Heterocyclic Benzene Derivatives

highlights heterocyclic compounds such as 2-(3-Methoxyphenyl)pyrrolidine (CAS BD17366), which integrate nitrogen or oxygen into their structures. These compounds differ significantly from this compound in reactivity and application:

• Heterocycles : Exhibit enhanced pharmacological activity due to heteroatom participation in hydrogen bonding (e.g., pyrrolidine derivatives in drug design).
• Chlorinated Alkylbenzenes : Primarily serve as intermediates in synthesis, with chlorine acting as a leaving group or directing agent in further reactions .